Cas no 130872-28-5 (Ethyl 3-(4-(tert-butyl)phenyl)propanoate)

• Product Name: Ethyl 3-(4-(tert-butyl)phenyl)propanoate
• CAS No: 130872-28-5
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 898431
• PubChem ID: 10728414
• Update Time: 2025-06-09

Ethyl 3-(4-(tert-butyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-(tert-butyl)phenyl)propanoate
• 3-(4-TERT-BUTYL-PHENYL)-PROPIONIC ACID ETHYL ESTER
• ethyl 3-(4-t-butylphenyl)propionate
• Ethyl 3-(p-tert-butylphenyl)propanoate
• ethyl 3-(4-tert-butylphenyl)propanoate
• DTXSID40444065
• SCHEMBL4888029
• 130872-28-5
• DB-342942
• Ethyl3-(4-(tert-butyl)phenyl)propanoate
• AKOS009166839
• FIVJKWSXOPITKW-UHFFFAOYSA-N

• MDL： MFCD09028775
• Inchi： 1S/C15H22O2/c1-5-17-14(16)11-8-12-6-9-13(10-7-12)15(2,3)4/h6-7,9-10H,5,8,11H2,1-4H3
• InChI Key： FIVJKWSXOPITKW-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 234.16200
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.47980

Additional information on Ethyl 3-(4-(tert-butyl)phenyl)propanoate

Ethyl 3-(4-(tert-butyl)phenyl)propanoate (CAS No. 130872-28-5): A Comprehensive Overview

Ethyl 3-(4-(tert-butyl)phenyl)propanoate (CAS No. 130872-28-5) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This ester, characterized by its distinct aromatic and aliphatic functionalities, has garnered attention for its unique properties and potential uses in various industries.

The molecular structure of Ethyl 3-(4-(tert-butyl)phenyl)propanoate consists of an ethyl ester group attached to a propionic acid derivative, which is further substituted with a tert-butylphenyl moiety. This combination of functional groups imparts the compound with a range of desirable chemical and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of organic synthesis, Ethyl 3-(4-(tert-butyl)phenyl)propanoate serves as a key building block for the preparation of pharmaceuticals and fine chemicals. Its reactivity and stability make it an ideal starting material for a variety of synthetic transformations. Recent studies have highlighted its utility in the synthesis of bioactive compounds, particularly those with anti-inflammatory and analgesic properties. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the development of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Beyond its role in drug discovery, Ethyl 3-(4-(tert-butyl)phenyl)propanoate has also found applications in materials science. Its aromatic and aliphatic functionalities make it suitable for use in the formulation of polymers and coatings. Specifically, it can be incorporated into polymer matrices to enhance their mechanical properties, thermal stability, and resistance to environmental degradation. A study published in the Journal of Applied Polymer Science demonstrated that incorporating this compound into polyurethane coatings significantly improved their adhesion and durability.

The physical properties of Ethyl 3-(4-(tert-butyl)phenyl)propanoate are well-documented. It is a colorless liquid with a characteristic aromatic odor. The compound has a boiling point of approximately 250°C at atmospheric pressure and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety and environmental impact, Ethyl 3-(4-(tert-butyl)phenyl)propanoate is generally considered to be non-toxic and environmentally friendly. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety. It is important to avoid prolonged exposure to high temperatures or strong oxidizing agents to prevent decomposition or unwanted reactions.

The market demand for Ethyl 3-(4-(tert-butyl)phenyl)propanoate is on the rise due to its diverse applications and growing interest in sustainable chemistry. Major chemical companies such as BASF, Dow Chemical, and Merck are investing in research and development to explore new uses for this compound. Additionally, academic institutions are contributing to the body of knowledge through fundamental studies on its reactivity and potential biological activities.

In conclusion, Ethyl 3-(4-(tert-butyl)phenyl)propanoate (CAS No. 130872-28-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists, materials scientists, and pharmaceutical researchers alike. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.